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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of ammophos,
encompassing both Monoammonium Phosphate (MAP) and Diammonium Phosphate (DAP), in
the formulation of hydroponic nutrient solutions for research applications. This document
outlines detailed protocols for solution preparation, quantitative data for precise formulation,
and visual representations of relevant plant signaling pathways.

Introduction to Ammophos in Hydroponics

Ammophos, a common agricultural fertilizer, serves as a readily available source of both
nitrogen (in the form of ammonium, NHa*) and phosphorus (in the form of phosphate, H2POa~
or HPO42") for plant nutrition. In hydroponic systems, where nutrient availability is entirely
dependent on the supplied solution, the use of ammophos requires careful consideration due
to its significant impact on the solution's pH and its interactions with other nutrients.

Monoammonium phosphate (MAP; NH4aH2PO4) and Diammonium phosphate (DAP;
(NHa4)2HPOa) are the two primary forms of ammophos. Both are highly water-soluble, making
them suitable for hydroponic applications.[1][2] However, the ammonium component can lead
to a rapid decrease in the pH of the nutrient solution as plants uptake the ammonium ions and
release protons (H*) to maintain charge balance.[3][4][5][6] This necessitates diligent pH
monitoring and management.
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Quantitative Data for Nutrient Solution Formulation

The following tables provide reference concentrations for incorporating Monoammonium
Phosphate (MAP) and Diammonium Phosphate (DAP) into hydroponic nutrient solutions.
These values are starting points and may require optimization based on the specific plant
species, growth stage, and environmental conditions.

Table 1: Nutrient Contributions of MAP and DAP

% Phosphorus

Compound Formula % Nitrogen (N) ) % P20s
Monoammonium

Phosphate NH4H2POa4 ~11-12% ~26-27% ~61%
(MAP)

Diammonium
Phosphate (NH4)2HPOa4 ~18-21% ~20-23% ~46-53%
(DAP)

Table 2: Example Nutrient Solution Formulations Incorporating Ammophos (Concentrations in
mg/L)
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Nutrient Source

General Leafy
Greens Recipe[7]

Tomato Recipe[7]

Fruiting Vegetables
Recipe[8]

Calcium Nitrate 1260 1216 900 (90g/100L)
Potassium Nitrate - 395 150 (15g/100L)
Potassium Sulfate 250 393 620 (62g/100L)
Monoammonium

- - 100 (10g/100L)
Phosphate (MAP)
Potassium
Dihydrogen 350 208 130 (13g/100L)
Phosphate
Diammonium

- 600 -
Phosphate (DAP)
Magnesium Sulfate 537 466 530 (53g/100L)
Ammonium Sulfate 237 - -
Urea - 427 -

Table 3: Calculated Nitrogen and Phosphorus contribution from Ammophos in Example

Recipes (ppm)

Approx. N
Approx. P from
. Ammophos Ammophos from
Recipe Ammophos
Type (mglL) Ammophos
(ppm)
(ppm)
Tomato Recipe DAP 600 108 - 126 120 - 138
Fruiting
Vegetables MAP 100 11-12 26 - 27
Recipe
Experimental Protocols
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Preparation of Stock Solutions

Due to the high concentration of phosphates in ammophos, it is crucial to prepare
concentrated stock solutions in a two-part (A and B) format to prevent the precipitation of
insoluble salts like calcium phosphate and magnesium phosphate.[9][10][11][12][13]

Stock Solution A (Calcium and Nitrogen):

Fill a container with 80% of the final volume of deionized or reverse osmosis water.

Dissolve Calcium Nitrate (Ca(NOs)2) completely.

Add any chelated micronutrients (e.g., Iron-EDTA).

Bring the solution to the final volume with water and mix thoroughly.

Stock Solution B (Phosphates, Sulfates, and other Macronutrients):

 Fill a separate container with 80% of the final volume of deionized or reverse osmosis water.
¢ Dissolve Magnesium Sulfate (MgSOa4) and Potassium Sulfate (K2SO4) completely.

e Dissolve Monoammonium Phosphate (MAP) or Diammonium Phosphate (DAP) thoroughly.

e Add other potassium and nitrogen sources like Potassium Nitrate (KNOs) or Potassium
Dihydrogen Phosphate (KH2POa4).

e Add remaining micronutrients.

 Bring the solution to the final volume with water and mix thoroughly.

Preparation of Final Nutrient Solution

« Fill the main reservoir with the total required volume of water.
¢ Add the calculated volume of Stock Solution A to the reservoir and mix well.

o Add the calculated volume of Stock Solution B to the reservoir and mix well. Never mix
concentrated Stock A and Stock B directly together.
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o Adjust the pH of the final solution to the desired range (typically 5.5-6.5 for most plants)
using pH up (e.g., potassium hydroxide) or pH down (e.g., phosphoric acid or nitric acid)
solutions.[14][15]

o Measure the Electrical Conductivity (EC) to ensure the total dissolved solids are within the
target range for the specific crop.

Monitoring and Maintenance

e pH: Monitor the pH of the nutrient solution daily. The use of ammophos will likely cause a
drop in pH.[3][4][5][6] Adjust as necessary. The ideal nitrate to ammonium ratio can help
stabilize pH; a common starting point for many plants is around 85-95% nitrate-N and 5-15%
ammonium-N.[4][16]

o EC: Monitor the EC daily to track nutrient uptake by the plants. Replenish the nutrient
solution as the EC decreases.

e Solution Replacement: Completely replace the nutrient solution every 1-2 weeks to prevent
the buildup of unused ions and potential pathogens.

Visualization of Signhaling Pathways and Workflows
Experimental Workflow for Nutrient Solution Preparation
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Click to download full resolution via product page

Caption: Experimental workflow for preparing ammophos-based hydroponic nutrient solutions.

Ammonium (NHs*) Sensing and Signaling Pathway in
Plant Roots
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Caption: Simplified overview of the ammonium sensing and signaling pathway in plant roots.

Phosphate (Pi) Starvation Response Signaling Pathway
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Caption: Key components of the phosphate starvation response signaling pathway in plants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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